3-[(3-hydroxypiperidin-1-yl)methyl]-N-(3-methoxyphenyl)benzamide

• IUPAC Name: 3-[(3-hydroxypiperidin-1-yl)methyl]-N-(3-methoxyphenyl)benzamide
• InChI: InChI=1S/C20H24N2O3/c1-25-19-9-3-7-17(12-19)21-20(24)16-6-2-5-15(11-16)13-22-10-4-8-18(23)14-22/h2-3,5-7,9,11-12,18,23H,4,8,10,13-14H2,1H3,(H,21,24)
• InChI Key: PCUKWGXYHUQGJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=CC=CC(=C2)CN3CCCC(C3)O
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

"3-[(3-hydroxypiperidin-1-yl)methyl]-N-(3-methoxyphenyl)benzamide" belongs to a class of organic compounds that feature complex structures with multiple functional groups, including amide, methoxy, and hydroxypiperidinyl moieties. These structural features suggest a compound with significant potential for specific biological activities and chemical properties.

Synthesis Analysis

Synthesis of related compounds involves catalytic hydrogenation, Ugi reactions, and various forms of condensation and cyclization reactions. For instance, the Rhodium-Catalyzed Asymmetric Hydrogenation has been used for synthesizing enantioenriched 3-aminopiperidine derivatives, offering a pathway that could be adapted for synthesizing the target compound (Royal et al., 2016).

Molecular Structure Analysis

Structural analysis of similar compounds is often conducted using X-ray diffraction and DFT calculations. These methods have provided detailed insights into the molecular geometry, electronic properties, and thermodynamic properties of related benzamides (Demir et al., 2015).

Chemical Reactions and Properties

The reactivity of similar compounds has been explored through various chemical reactions, including their potential as neuroleptics and in enzyme inhibition activity. For example, benzamides of N,N-disubstituted ethylenediamines have shown inhibitory effects on stereotyped behavior in rats, suggesting a correlation between structure and activity (Sumio et al., 1981).